10.1039/C2CC18107J | Background current reduction and biobarcode amplification for label-free, highly sensitive electrochemical detection of pathogenic DNA†

Background current reduction and biobarcode amplification for label-free, highly sensitive electrochemical detection of pathogenic DNA†

Chemical Communications Pub Date: 2012-02-23 DOI: 10.1039/C2CC18107J

Abstract

By using exonuclease I and biobarcode nanoparticles, we describe a novel background current reduction strategy for amplified electrochemical detection of uropathogen specific sequences at ultralow concentrations.

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Journal Name：Chemical Communications

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